Cas no 1000507-44-7 (3-(2-bromo-5-chlorophenyl)propan-1-amine)

• Product Name: 3-(2-bromo-5-chlorophenyl)propan-1-amine
• CAS No: 1000507-44-7
• MF: C₉H₁₁BrClN
• MW: 248.547340631485
• CID: 5917104
• PubChem ID: 83726000
• Update Time: 2024-01-17

3-(2-bromo-5-chlorophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-5-chlorophenyl)propan-1-amine
• 1000507-44-7
• EN300-1911438

• Inchi： 1S/C9H11BrClN/c10-9-4-3-8(11)6-7(9)2-1-5-12/h3-4,6H,1-2,5,12H2
• InChI Key： NAPOJFBAJRWQSA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1CCCN)Cl

Computed Properties

• Exact Mass: 246.97634g/mol
• Monoisotopic Mass: 246.97634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines